Cas no 892565-10-5 (2-(dimethylamino)ethyl(2-methylphenyl)methylamine)

• Product Name: 2-(dimethylamino)ethyl(2-methylphenyl)methylamine
• CAS No: 892565-10-5
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 1086728
• PubChem ID: 4719865
• Update Time: 2025-08-03

2-(dimethylamino)ethyl(2-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-N2-(2-methylbenzyl)ethane-1,2-diamine
• N',N'-dimethyl-N-[(2-methylphenyl)methyl]ethane-1,2-diamine
• 2-(dimethylamino)ethyl(2-methylphenyl)methylamine
• N,N-DIMETHYL-N'-(2-METHYLBENZYL)-1,2-ETHANEDIAMINE
• AKOS000130600
• [2-(DIMETHYLAMINO)ETHYL][(2-METHYLPHENYL)METHYL]AMINE
• 892565-10-5
• DTXSID30405948
• AN-465/42886931
• N-[2-(dimethylamino)ethyl]-N-(2-methylbenzyl)amine
• N,N-Dimethyl-N'-(2-methylbenzyl)-1,2-ethanediamine x1hcl
• EN300-168582
• N,N-Dimethyl-N//'-(2-methylbenzyl)-1,2-ethanediamine
• N,N-dimethyl-N'-(2-methylbenzyl)ethane-1,2-diamine
• SCHEMBL16268946
• N~1~,N~1~-Dimethyl-N~2~-[(2-methylphenyl)methyl]ethane-1,2-diamine
• STK284058

• MDL： MFCD07408022
• Inchi： 1S/C12H20N2/c1-11-6-4-5-7-12(11)10-13-8-9-14(2)3/h4-7,13H,8-10H2,1-3H3
• InChI Key： XGGPXLVNGIFSDX-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1C)CCN(C)C

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(dimethylamino)ethyl(2-methylphenyl)methylamine

Compound CAS No 892565-10-5: 2-(Dimethylamino)Ethyl(2-Methylphenyl)Methylamine

The compound CAS No 892565-10-5, also known as 2-(dimethylamino)ethyl(2-methylphenyl)methylamine, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a dimethylamino group, an ethyl chain, and a methyl-substituted phenyl group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable material in both academic research and industrial applications.

Recent studies have highlighted the potential of CAS No 892565-10-5 in the development of advanced materials, particularly in the synthesis of novel polymers and surfactants. Its ability to act as a versatile building block has been explored in the creation of amphiphilic molecules, which are essential in drug delivery systems and nanotechnology. Researchers have demonstrated that the compound's structure allows for easy modification, enabling the design of materials with tailored properties such as controlled release mechanisms and enhanced biocompatibility.

In the context of pharmaceutical research, CAS No 892565-10-5 has shown promise as an intermediate in the synthesis of bioactive compounds. Its role as a precursor in drug design has been supported by recent findings that highlight its ability to influence molecular interactions at the cellular level. For instance, studies have revealed that derivatives of this compound can modulate enzyme activity, making them potential candidates for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No 892565-10-5 typically involves multi-step organic reactions, often utilizing reagents such as alkylating agents and bases to achieve the desired structure. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications in industries ranging from agrochemicals to specialty chemicals.

From an environmental standpoint, the ecological impact of CAS No 892565-10-5 has been a topic of interest among researchers. Studies have shown that its biodegradability is influenced by its structural features, particularly the presence of aromatic rings and nitrogen-containing groups. Efforts are underway to develop greener synthesis pathways and recycling methods to mitigate any potential environmental concerns associated with its use.

In conclusion, CAS No 892565-10-5 (2-(dimethylamino)ethyl(2-methylphenyl)methylamine) stands out as a significant compound with wide-ranging applications across multiple disciplines. Its structural versatility, combined with recent advancements in its synthesis and application, positions it as a key material for future innovations in chemistry and related fields.